Cas no 1019102-48-7 (N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4,5-dimethoxy-2-nitrobenzamide)
N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4,5-dimethoxy-2-nitrobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4,5-dimethoxy-2-nitrobenzamide
- AKOS016364217
- 1019102-48-7
- N-[2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]-4,5-dimethoxy-2-nitrobenzamide
- N-(1-(4-(4-fluorophenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-4,5-dimethoxy-2-nitrobenzamide
- F5030-0586
- VU0630520-1
-
- Inchi: 1S/C22H18FN5O5S/c1-12-8-20(25-21(29)15-9-18(32-2)19(33-3)10-17(15)28(30)31)27(26-12)22-24-16(11-34-22)13-4-6-14(23)7-5-13/h4-11H,1-3H3,(H,25,29)
- InChI Key: RJLYVMSBAHZTGH-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=CC(=CC=2)F)N=C1N1C(=CC(C)=N1)NC(C1C=C(C(=CC=1[N+](=O)[O-])OC)OC)=O
Computed Properties
- Exact Mass: 483.10126803g/mol
- Monoisotopic Mass: 483.10126803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 724
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 152Ų
N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4,5-dimethoxy-2-nitrobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5030-0586-2μmol |
N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4,5-dimethoxy-2-nitrobenzamide |
1019102-48-7 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5030-0586-5μmol |
N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4,5-dimethoxy-2-nitrobenzamide |
1019102-48-7 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5030-0586-10μmol |
N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4,5-dimethoxy-2-nitrobenzamide |
1019102-48-7 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5030-0586-20μmol |
N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4,5-dimethoxy-2-nitrobenzamide |
1019102-48-7 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5030-0586-1mg |
N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4,5-dimethoxy-2-nitrobenzamide |
1019102-48-7 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5030-0586-2mg |
N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4,5-dimethoxy-2-nitrobenzamide |
1019102-48-7 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5030-0586-3mg |
N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4,5-dimethoxy-2-nitrobenzamide |
1019102-48-7 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5030-0586-4mg |
N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4,5-dimethoxy-2-nitrobenzamide |
1019102-48-7 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5030-0586-5mg |
N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4,5-dimethoxy-2-nitrobenzamide |
1019102-48-7 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5030-0586-10mg |
N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4,5-dimethoxy-2-nitrobenzamide |
1019102-48-7 | 10mg |
$79.0 | 2023-09-10 |
N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4,5-dimethoxy-2-nitrobenzamide Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4,5-dimethoxy-2-nitrobenzamide
Comprehensive Analysis of N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4,5-dimethoxy-2-nitrobenzamide (CAS 1019102-48-7): Structure, Applications, and Research Insights
The compound N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4,5-dimethoxy-2-nitrobenzamide (CAS 1019102-48-7) is a structurally complex molecule that has garnered significant attention in medicinal chemistry and pharmaceutical research. Its unique combination of thiazole, pyrazole, and nitrobenzamide moieties makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, given its structural similarity to other bioactive molecules targeting signal transduction pathways.
One of the most searched questions about this compound revolves around its synthetic route and mechanism of action. The presence of the 4-fluorophenyl group enhances its binding affinity to certain biological targets, while the dimethoxy and nitro substituents contribute to its electronic properties and solubility profile. Recent studies have explored its interactions with protein kinases, a hot topic in cancer research, as these enzymes play critical roles in cell proliferation and survival.
In the context of drug discovery, CAS 1019102-48-7 represents a valuable scaffold for designing novel therapeutics. Its thiazol-2-yl and pyrazol-5-yl fragments are known to exhibit diverse pharmacological activities, including anti-inflammatory and antimicrobial effects. This has led to increased interest in its potential applications beyond oncology, such as in treating autoimmune diseases or infectious conditions. Computational modeling studies have further highlighted its favorable ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), making it a compelling subject for preclinical development.
The compound's structure-activity relationship (SAR) has been a focus of recent publications, with researchers investigating how modifications to its core structure affect biological activity. Particular attention has been paid to the nitrobenzamide portion, as this group is known to participate in key hydrogen bonding interactions with target proteins. These findings align with current trends in fragment-based drug design, where understanding such molecular interactions is crucial for optimizing lead compounds.
From a chemical synthesis perspective, N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4,5-dimethoxy-2-nitrobenzamide presents interesting challenges and opportunities. The convergent synthesis typically involves the assembly of the thiazole and pyrazole rings followed by amide coupling with the nitrobenzamide derivative. Recent advances in green chemistry have prompted investigations into more sustainable routes for its preparation, reflecting broader industry concerns about environmental impact.
In analytical chemistry, the characterization of CAS 1019102-48-7 employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for verifying the compound's purity and understanding its solid-state properties, which are critical for pharmaceutical formulation. The fluorine atom in its structure makes 19F NMR particularly useful for tracking its metabolism in biological systems.
The scientific community continues to explore the full potential of this compound, with ongoing research examining its polypharmacology - the ability to interact with multiple biological targets. This approach aligns with current paradigms in drug discovery that emphasize network pharmacology and systems biology. As more data emerges about its biological activities and safety profile, 1019102-48-7 may serve as a foundation for developing new classes of therapeutic agents addressing unmet medical needs.
1019102-48-7 (N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-4,5-dimethoxy-2-nitrobenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)